Cas no 40433-82-7 (Pinusolidic acid)

• Product Name: Pinusolidic acid
• CAS No: 40433-82-7
• MF: C₂₀H₂₈O₄
• MW: 332.433926582336
• CID: 332259
• PubChem ID: 25880646
• Update Time: 2025-04-19

Pinusolidic acid Chemical and Physical Properties

Names and Identifiers

• Pinusolidic acid
• HY-N3054
• 40433-82-7
• CHEMBL465159
• AKOS032948529
• CS-0023101
• (1S,4aR,5S,8aR)-1,4a-dimethyl-6-methylidene-5-[2-(5-oxo-2H-furan-4-yl)ethyl]-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
• FS-9865
• (1S,4aR,5S,8aR)-5-[2-(2,5-Dihydro-2-oxo-3-furanyl)ethyl]decahydro-1,4a-dimethyl-6-methylene-1-naphthalenecarboxylic acid; Pinosolide acid
• CHEBI:149956
• (1S,4aR,5S,8aR)-1,4a-dimethyl-6-methylidene-5-(2-(5-oxo-2H-furan-4-yl)ethyl)-3,4,5,7,8,8a-hexahydro-2H-naphthalene-1-carboxylic acid
• Pinusolidate
• [ "" ]

• Inchi： 1S/C20H28O4/c1-13-5-8-16-19(2,10-4-11-20(16,3)18(22)23)15(13)7-6-14-9-12-24-17(14)21/h9,15-16H,1,4-8,10-12H2,2-3H3,(H,22,23)/t15-,16+,19+,20-/m0/s1
• InChI Key： FHQSDRHZGCMBKG-FIYPYCPBSA-N
• SMILES： OC([C@@]1(C)CCC[C@]2(C)[C@@H](CCC3C(=O)OCC=3)C(=C)CC[C@H]21)=O

Computed Properties

• Exact Mass: 332.19900
• Monoisotopic Mass: 332.19875937g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 605
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 63.6Ų

Experimental Properties

• Color/Form: Powder
• Density: 1.2±0.1 g/cm3
• Boiling Point: 507.3±43.0 °C at 760 mmHg
• Flash Point: 177.3±21.7 °C
• PSA: 63.60000
• LogP: 4.11330
• Vapor Pressure: 0.0±2.8 mmHg at 25°C

Pinusolidic acid Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Diterpene lactones
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Terpene lactones Diterpene lactones